2,4-difluoro-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- Pyrimidine, 2,4-difluoro-6-(trifluoromethyl)-
- 2,4-difluoro-6-(trifluoromethyl)pyrimidine
- Z2310984763
- EN300-20927810
- SCHEMBL9483357
- 110894-40-1
- 2,4-difluoro-6-trifluoromethylpyrimidine
- MDL： MFCD28791054
- Inchi： 1S/C5HF5N2/c6-3-1-2(5(8,9)10)11-4(7)12-3/h1H
- InChI Key： FKSSZHRRUUZKCM-UHFFFAOYSA-N
- SMILES： C1(F)=NC(C(F)(F)F)=CC(F)=N1

Computed Properties

Exact Mass: 184.00598885Da
Monoisotopic Mass: 184.00598885Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 25.8Å²

2,4-difluoro-6-(trifluoromethyl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-20927810-0.05g	2,4-difluoro-6-(trifluoromethyl)pyrimidine	110894-40-1	95%	0.05g	$202.0	2023-09-16
Enamine	EN300-20927810-0.1g	2,4-difluoro-6-(trifluoromethyl)pyrimidine	110894-40-1	95%	0.1g	$301.0	2023-09-16
Enamine	EN300-20927810-0.25g	2,4-difluoro-6-(trifluoromethyl)pyrimidine	110894-40-1	95%	0.25g	$431.0	2023-09-16
Enamine	EN300-20927810-0.5g	2,4-difluoro-6-(trifluoromethyl)pyrimidine	110894-40-1	95%	0.5g	$679.0	2023-09-16
Enamine	EN300-20927810-1.0g	2,4-difluoro-6-(trifluoromethyl)pyrimidine	110894-40-1	95%	1.0g	$871.0	2023-07-09
Enamine	EN300-20927810-2.5g	2,4-difluoro-6-(trifluoromethyl)pyrimidine	110894-40-1	95%	2.5g	$1707.0	2023-09-16
Enamine	EN300-20927810-5.0g	2,4-difluoro-6-(trifluoromethyl)pyrimidine	110894-40-1	95%	5.0g	$2525.0	2023-07-09
Enamine	EN300-20927810-10.0g	2,4-difluoro-6-(trifluoromethyl)pyrimidine	110894-40-1	95%	10.0g	$3746.0	2023-07-09
Enamine	EN300-20927810-1g	2,4-difluoro-6-(trifluoromethyl)pyrimidine	110894-40-1	95%	1g	$871.0	2023-09-16
Enamine	EN300-20927810-5g	2,4-difluoro-6-(trifluoromethyl)pyrimidine	110894-40-1	95%	5g	$2525.0	2023-09-16

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Related Categories

Additional information on 2,4-difluoro-6-(trifluoromethyl)pyrimidine

2,4-Difluoro-6-(Trifluoromethyl)Pyrimidine: A Versatile Fluorinated Pyrimidine Derivative with Emerging Applications in Biomedical Research

2,4-Difluoro-6-(trifluoromethyl)pyrimidine (CAS No. 110894-40-1) represents a pivotal fluorinated pyrimidine derivative that has garnered significant attention in the biomedical research community. This compound, characterized by its unique fluorine-containing functional groups, exhibits distinct physicochemical properties that make it a valuable scaffold for drug discovery and synthetic chemistry. The strategic placement of fluorine atoms at the 2, 4, and 6 positions of the pyrimidine ring introduces both electronic and steric effects, which are critical for modulating biological activity and molecular interactions. Recent studies have highlighted its potential as a building block for developing novel therapeutics targeting various disease mechanisms.

2,4-Difluoro-6-(trifluoromethyl)pyrimidine belongs to the broader class of fluorinated pyrimidine derivatives, which are widely studied for their applications in nucleoside analogs, antiviral agents, and cancer therapies. The trifluoromethyl group at the 6-position contributes to enhanced metabolic stability and improved pharmacokinetic profiles, while the difluoro substitution at the 2 and 4 positions modulates hydrophobicity and hydrogen bonding capabilities. These structural features are particularly relevant in the context of drug design, where precise control over molecular interactions is essential for achieving target specificity and efficacy.

Recent advancements in medicinal chemistry have demonstrated the utility of 2,4-difluoro-6-(trifluoromyethyl)pyrimidine as a key intermediate in the synthesis of bioactive compounds. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the successful incorporation of this scaffold into a series of antiviral agents targeting RNA-dependent RNA polymerases (RdRp). The fluorinated pyrimidine core was found to enhance binding affinity to viral enzymes while minimizing off-target interactions, underscoring its potential in combating emerging viral threats.

Fluorine atoms in 2,4-difluoro-6-(trifluoromethyl)pyrimidine play a dual role in modulating both electronic and steric properties. The trifluoromethyl group, being highly electronegative, induces a significant electron-withdrawing effect, which can influence the reactivity of adjacent atoms. This property is particularly advantageous in the design of molecules with enhanced metabolic stability, as the fluorine atoms reduce susceptibility to enzymatic degradation. Additionally, the bulky trifluoromethyl group contributes to steric hindrance, which can be exploited to block unwanted interactions with non-target proteins.

The synthesis of 2,4-difluoro-6-(trifluoromethyl)pyrimidine typically involves multistep organic reactions, with fluorination chemistry playing a central role. Modern synthetic methodologies, such as electrophilic fluorination and transition-metal-catalyzed coupling reactions, have enabled the efficient preparation of this compound. The development of scalable and environmentally friendly synthesis routes is a critical focus for industrial applications, as it ensures cost-effectiveness and regulatory compliance in large-scale production.

In the context of drug discovery, 2,4-difluoro-6-(trifluoromethyl)pyrimidine has emerged as a promising scaffold for the design of small-molecule inhibitors targeting oncogenic pathways. A 2024 study in ACS Medicinal Chemistry Letters demonstrated its utility in the development of inhibitors for the bromodomain and extraterminal (BET) family of proteins, which are implicated in various cancers. The fluorinated pyrimidine core was shown to selectively bind to BET proteins, thereby disrupting their interaction with acetylated histones and inhibiting tumor growth in preclinical models.

Furthermore, the unique electronic properties of 2,4-difluoro-6-(trifluoromethyl)pyrimidine make it a valuable tool for studying molecular interactions at the atomic level. Techniques such as X-ray crystallography and molecular dynamics simulations have been employed to elucidate the binding modes of this compound with target proteins. These insights are critical for optimizing lead compounds and improving the therapeutic index of potential drugs.

The pharmacokinetic profile of 2,4-difluoro-6-(trifluoromethyl)pyrimidine derivatives is another area of active research. Studies have shown that the fluorine substitutions significantly improve the oral bioavailability of these compounds by reducing polar surface area and enhancing lipid solubility. This property is particularly important for the development of orally administered drugs, as it ensures optimal absorption and systemic distribution.

In addition to its therapeutic applications, 2,4-difluoro-6-(trifluoromethyl)pyrimidine has found utility in the development of diagnostic agents. Its fluorine-containing structure allows for the incorporation of radioisotopes, enabling non-invasive imaging techniques such as positron emission tomography (PET). This application highlights the versatility of the compound in both therapeutic and diagnostic contexts, further expanding its relevance in the biomedical field.

Ongoing research into 2,4-difluoro-6-(trifluoromethyl)pyrimidine is focused on expanding its applications beyond traditional therapeutic areas. For example, recent studies have explored its potential in the design of antimicrobial agents targeting antibiotic-resistant pathogens. The ability to modulate microbial interactions through fluorinated scaffolds offers a novel approach to combating drug-resistant infections, a critical challenge in modern medicine.

In conclusion, 2,4-difluoro-6-(trifluoromethyl)pyrimidine (CAS No. 110894-40-1) stands as a remarkable example of how fluorine substitution can be leveraged to enhance the biological activity and therapeutic potential of organic compounds. Its unique structural features, combined with advances in synthetic chemistry and molecular biology, position it as a key player in the development of next-generation therapeutics. Continued exploration of its properties and applications promises to unlock new avenues for innovation in the biomedical sciences.

2,4-Difluoro-6-(trifluoromethyl)pyrimidine is a compound that exemplifies the intersection of organic chemistry and biomedical research. Its fluorinated structure not only provides valuable insights into molecular interactions but also offers a versatile platform for the design of novel therapeutics. As research in this area progresses, the potential applications of this compound are likely to expand, further cementing its importance in the field of drug discovery and development.

The study of 2,4-difluoro-6-(trifluoromethyl)pyrimidine continues to evolve, driven by advancements in synthetic methods, computational modeling, and biological assays. These efforts are crucial for unlocking the full potential of this compound and translating its chemical properties into tangible medical benefits. As the biomedical community increasingly recognizes the value of fluorinated scaffolds, the role of 2,4-difluoro-6-(trifluoromethyl)pyrimidine in drug discovery is expected to grow, paving the way for innovative solutions to complex health challenges.

Ultimately, the exploration of 2,4-difluoro-6-(trifluoromethyl)pyrimidine represents a testament to the power of interdisciplinary research in advancing medical science. By bridging the gap between chemical synthesis and biological function, this compound serves as a prime example of how molecular design can lead to transformative therapeutic outcomes. As research in this field continues to expand, the impact of 2,4-difluoro-6-(trifluoromethyl)pyrimidine is poised to extend far beyond its current applications, shaping the future of drug development and biomedical innovation.

2,4-Difluoro-6-(trifluoromethyl)pyrimidine (CAS No. 110894-40-1) is not merely a chemical entity but a cornerstone in the quest for new therapeutic strategies. Its unique properties and adaptability make it a vital component in the arsenal of modern pharmacology, offering hope for addressing some of the most pressing challenges in healthcare. As scientists continue to unravel its potential, the compound is set to play an increasingly significant role in the development of innovative medicines that improve patient outcomes and advance medical science.

The journey of 2,4-difluoro-6-(trifluoromethyl)pyrimidine from a synthetic compound to a potential therapeutic agent underscores the dynamic nature of biomedical research. This compound's ability to adapt to diverse applications highlights the importance of continued exploration and innovation in the field. As the scientific community harnesses its properties, the compound is likely to contribute to a wide range of breakthroughs, further solidifying its role as a key player in the future of medicine.

In summary, the significance of 2,4-difluoro-6-(trifluoromethyl)pyrimidine lies in its capacity to serve as a versatile platform for the development of novel therapeutics. Its fluorinated structure, combined with advancements in chemical synthesis and biological research, positions it at the forefront of drug discovery. As research in this area progresses, the compound's impact is expected to grow, offering new possibilities for addressing complex health challenges and advancing the field of biomedical science.

With its unique properties and adaptability, 2,4-difluoro-6-(trifluoromethyl)pyrimidine (CAS No. 110894-40-1) continues to inspire innovation in the biomedical sciences. As scientists delve deeper into its potential, the compound is poised to play an increasingly important role in the development of next-generation therapeutics, ultimately contributing to the advancement of global health and medical science.

Ultimately, the exploration and application of 2,4-difluoro-6-(trifluoromethyl)pyrimidine represent a pivotal step in the ongoing evolution of biomedical research. Its significance extends beyond its chemical structure, encompassing its potential to drive innovation and improve patient care. As the scientific community continues to unlock its capabilities, the compound is set to shape the future of medicine in profound ways.

The role of 2,4-difluoro-6-(trifluoromethyl)pyrimidine in advancing biomedical science is underscored by its adaptability and the breadth of its potential applications. As research in this area continues to expand, the compound is expected to contribute to a wide range of breakthroughs, further cementing its importance in the development of innovative medical solutions.

In conclusion, 2,4-difluoro-6-(trifluoromethyl)pyrimidine (CAS No. 110894-40-1) stands as a testament to the transformative power of chemical innovation in biomedical science. Its unique properties and adaptability make it a crucial component in the quest for new therapeutic strategies. As the scientific community continues to explore its potential, the compound is poised to play an increasingly significant role in shaping the future of medicine and improving global health outcomes.